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Compound of Interest

Compound Name: Astin C

Cat. No.: B2457220

For Research Use Only. Not for use in humans, or for therapeutic or diagnostic applications.

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with Astin C. The following procedures are based on
standard laboratory safety protocols for handling potent, research-grade chemical compounds.
Users should always consult the official Safety Data Sheet (SDS) provided by the supplier for
the most comprehensive safety information.

Chemical and Physical Properties of Astin C

The following table summarizes the key physical and chemical properties of Astin C, a
cyclopeptide with anti-inflammatory and anti-cancer activities.[1][2][3][4][5][6]
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Property Value
CAS Number 148057-23-2
Molecular Formula C2s5H33CI2Ns0s
Molecular Weight 570.47 g/mol [5][6]
Appearance Off-white to yellow powder/solid[1][4]
Purity >98%
N Soluble in DMSO, Chloroform,
Solubility ]
Dichloromethane, Ethyl Acetate, Acetone[2][6]
Storage (Powder) Store at -20°C for up to 2 years.[3]
Store in aliquots at -80°C for up to 6 months or
Storage (Stock Solution) -20°C for up to 1 month. Avoid repeated freeze-

thaw cycles.[3][4][7]

Operational Plan: Safe Handling of Astin C

Adherence to the following step-by-step procedures is mandatory to ensure personnel safety
and prevent contamination.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any damage or leaks.
« Verification: Confirm that the product name and CAS number on the label match the order.

o Storage: Immediately transfer the compound to a designated, locked storage unit at -20°C.
The storage location should be clearly labeled as containing potent compounds.

Personal Protective Equipment (PPE)

Arisk assessment is crucial to determine the appropriate PPE.[8][9] The minimum required
PPE for handling Astin C in powdered form and in solution is outlined below.
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Operation Required Personal Protective Equipment

- Disposable Nitrile Gloves (double-gloving
) o ) ) recommended) - Laboratory Coat - Safety
Handling Powder (e.g., weighing, aliquoting) o ] ]
Goggles with side shields - Face Shield - N95

Respirator (or higher)

_ _ - Disposable Nitrile Gloves - Laboratory Coat -
Handling Solutions
Safety Goggles

Preparation of Stock Solutions

Due to the powdered nature of Astin C, all initial handling, including weighing and preparation
of the stock solution, must be conducted within a certified chemical fume hood or a powder
containment hood to prevent inhalation of airborne particles.[10]

o Pre-weighing: Pre-label all vials and tubes.

e Weighing: Use an analytical balance inside the fume hood. Use anti-static weigh boats to

minimize powder dispersal.[10]

» Dissolving: Add the appropriate solvent (e.g., DMSO) to the vial containing the weighed
Astin C powder.[2][6] Cap the vial securely and vortex until the powder is completely

dissolved.

» Aliquoting: Dispense the stock solution into smaller, single-use aliquots to avoid repeated

freeze-thaw cycles.[7]

o Labeling: Clearly label each aliquot with the compound name, concentration, date, and

solvent.
o Storage: Store the aliquots at -80°C.[7]

Disposal Plan

All waste generated from handling Astin C must be treated as hazardous chemical waste and
disposed of according to institutional and local regulations.[11][12][13][14][15]
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e Solid Waste:

o Contaminated PPE (gloves, lab coats, etc.), weigh boats, and other disposable materials
should be collected in a dedicated, sealed, and clearly labeled hazardous waste bag.

e Liquid Waste:

o Unused or contaminated solutions of Astin C should be collected in a designated, sealed,
and clearly labeled hazardous waste container.

o Do not pour Astin C solutions down the drain.[13]
e Sharps Waste:

o Needles, syringes, or any other contaminated sharps must be disposed of in a designated
sharps container.

Safe Handling Workflow

The following diagram illustrates the key stages of safely handling Astin C, from receipt to
disposal.
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Caption: Workflow for the safe handling of Astin C from receipt to disposal.
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Experimental Protocol: In Vitro cGAS-STING
Inhibition Assay

Astin C is known to inhibit the cGAS-STING signaling pathway.[2][3][7] The following is a
generalized protocol for assessing the inhibitory effect of Astin C on this pathway in a cell-
based assay.

Objective: To determine the ICso of Astin C on dsDNA-induced interferon-f3 (IFN-[3) production
in mouse embryonic fibroblasts (MEFs).

Materials:

e Mouse Embryonic Fibroblasts (MEFs)

o DMEM with 10% FBS and 1% Penicillin/Streptomycin
e Astin C stock solution (e.g., 10 mM in DMSO)

o dsDNA probe (e.g., 80 bp dsDNA)

o Transfection reagent (e.g., jetPRIME®)

« Opti-MEM

* RNA extraction kit

o cDNA synthesis kit

e (PCR master mix

Primers for IFN-[3 and a housekeeping gene (e.g., GAPDH)
Procedure:
o Cell Seeding:

o Seed MEFs in a 24-well plate at a density that will result in 80-90% confluency on the day
of transfection.
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o Incubate at 37°C and 5% CO:z overnight.

Compound Treatment:

o Prepare serial dilutions of Astin C in culture medium from the stock solution. Final
concentrations may range from 0.1 uM to 100 uM. Include a vehicle control (DMSO).

o Replace the existing medium with the medium containing the different concentrations of
Astin C or vehicle.

o Incubate for 3 hours.
dsDNA Transfection:

o Prepare the dsDNA-transfection reagent complexes in Opti-MEM according to the
manufacturer's protocol.

o Add the transfection complexes to the wells containing the cells and Astin C.
o Incubate for 6 hours at 37°C and 5% CO:-.
RNA Extraction and gPCR:

o After incubation, wash the cells with PBS and lyse them to extract total RNA using a
commercial Kit.

o Synthesize cDNA from the extracted RNA.

o Perform qPCR using primers for IFN-3 and the housekeeping gene to determine the
relative expression levels of IFN-3 mRNA.

Data Analysis:

[¢]

Normalize the IFN-[3 expression to the housekeeping gene.

[e]

Plot the percentage of inhibition of IFN-3 expression against the log concentration of Astin
C.

[e]

Calculate the ICso value using a non-linear regression analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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